Cas no 1217810-82-6 ((R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine)

• Product Name: (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine
• CAS No: 1217810-82-6
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 1032723
• PubChem ID: 8829757
• Update Time: 2025-11-05

(R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine
• (1R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine
• (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethamine
• DTXSID50429242
• AKOS016844079
• 1217810-82-6
• (R)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethan-1-amine

• MDL： MFCD12756172
• Inchi： 1S/C8H10N4/c1-6(9)8-11-10-7-4-2-3-5-12(7)8/h2-6H,9H2,1H3/t6-/m1/s1
• InChI Key： FQWYAIRHWCMQNP-ZCFIWIBFSA-N
• SMILES： N12C=CC=CC1=NN=C2[C@@H](C)N

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.34

Additional information on (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine

Market Research and Analysis of (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine in the Chemical-Biomedical Field

The compound (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine, identified by the CAS registry number 1217810-82-6, has emerged as a significant molecule in the chemical-biomedical industry. This compound has garnered attention due to its potential applications in drug discovery and development. The research surrounding this molecule has been driven by its unique structural properties and promising biological activities.

Recent studies have highlighted the role of (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine as a key intermediate in the synthesis of bioactive compounds. Its triazolopyridine scaffold provides a versatile platform for the development of novel therapeutic agents. This has led to increased demand from pharmaceutical companies and research institutions engaged in drug discovery.

The global market for such specialized chemical intermediates is influenced by factors such as technological advancements, regulatory requirements, and the growing need for innovative drugs. The compound's availability from reliable suppliers has further fueled its adoption in various research and development pipelines.

To meet the rising demand, suppliers are focusing on optimizing production processes to ensure high-quality output while maintaining competitive pricing. Additionally, there is a growing emphasis on sustainability and eco-friendly manufacturing practices to align with global industry standards.

In conclusion, (R)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)ethanamine represents a valuable asset in the chemical-biomedical sector. Its continued utilization in drug development underscores its importance as a critical component in advancing medical science.